ABBV-992

• Molecular Formula: C26H28N6O3
• Molecular Weight: 472.5 g/mol
• InChI: InChI=1S/C26H28N6O3/c1-2-22(33)31-16-14-30(15-17-31)21-12-13-28-24-23(21)29-32(25(24)26(27)34)18-8-10-20(11-9-18)35-19-6-4-3-5-7-19/h2-11,21,28H,1,12-17H2,(H2,27,34)/t21-/m1/s1
• InChIKey: GGGFIIVWEWVEPH-OAQYLSRUSA-N

ABBV-992 (CAS 2792171-84-5): A Phase I Covalent BTK Inhibitor with Distinctive Binding Kinetics

ABBV-992 is an orally bioavailable, irreversible covalent inhibitor of Bruton's tyrosine kinase (BTK), a clinically validated target in B-cell malignancies [1]. Identified as a novel, potent, and selective BTK inhibitor, ABBV-992 has advanced to Phase I clinical trials in subjects with relapsed/refractory B-cell cancers [2]. Its molecular formula is C26H28N6O3, molecular weight 472.54 g/mol, CAS 2792171-84-5. The compound is currently being evaluated as monotherapy and in combination with ABBV-623 (another investigational BTK inhibitor) [3].

Pathway Study

BCR signaling pathway inhibition in B-cell models

Mechanism

Irreversible covalent BTK inhibitor with prolonged target residence

Compound Stage

Clinical-stage tool compound for translational oncology research

• [1] National Cancer Institute. BTK Inhibitor ABBV-992. NCI Thesaurus, 2026. View Source
• [2] Brady PB, Harper KC, Sorensen BK, et al. Stereoselective Synthesis of ABBV-992 Enabled by a Flow Diazotization and a Partial Reduction of a Pyridone. Organic Process Research & Development, 2024, 28(8), 3152-3160. View Source
• [3] AbbVie. A Phase 1 First-in-Human, Multicenter, Open-Label Study to Evaluate the Safety, Pharmacokinetics, Pharmacodynamics, and Efficacy of ABBV-623 and ABBV-992 in Subjects With B-cell Malignancies. ClinicalTrials.gov Identifier: NCT04804254. View Source

Why ABBV-992 Cannot Be Substituted with Other Covalent BTK Inhibitors in Critical Applications

Covalent BTK inhibitors (cBTKi) exhibit substantial variation in binding kinetics (kon, koff, kinact) that translate to differences in target engagement duration and in vivo pharmacodynamics. Head-to-head SPR analysis has demonstrated that ABBV-992 possesses the slowest dissociation rate (koff) among tested cBTKi, a property that may confer prolonged BTK inhibition at lower drug exposures [1]. Simple substitution with alternative cBTKi (e.g., ibrutinib, acalabrutinib, zanubrutinib) without considering these kinetic distinctions could result in suboptimal receptor occupancy or altered safety profiles. Furthermore, ABBV-992's predicted human efficacious exposure (AUC) to maintain >95% BTK receptor occupancy is as low as 0.1 μg·h/mL, a value that may not be extrapolatable to other cBTKi [1]. These quantifiable differences underscore the necessity of compound-specific evaluation for research and potential therapeutic applications.

Kinetic divergence: Covalent BTK inhibitor off-rate (koff) and inactivation rate (kinact) differ; downstream pharmacodynamic outcomes may shift.

Clinical-stage context: Compound properties validated in a Phase I program may not align with preclinical tool compound selectivity profiles.

Model-dependent exposure: Predicted low efficacious exposure is model-derived; target occupancy may not translate across species or experimental settings.

• [1] Surface plasmon resonance enabled mechanistic pharmacokinetic/pharmacodynamic modeling to support covalent inhibitor drug development: Bruton’s tyrosine kinase inhibitor case study. ScienceOpen, 2024. View Source

ABBV-992 Quantitative Differentiation Evidence Guide for Procurement and Scientific Selection

ABBV-992 Exhibits the Slowest Dissociation Rate (koff) Among Head-to-Head Tested Covalent BTK Inhibitors

In a head-to-head surface plasmon resonance (SPR) study comparing ABBV-992 with ibrutinib, acalabrutinib, and zanubrutinib, ABBV-992 demonstrated the slowest dissociation rate constant (koff) from human BTK. Specifically, acalabrutinib and zanubrutinib exhibited similar koff values and both dissociated faster than ibrutinib; ABBV-992 had the slowest koff overall [1]. While exact numerical values were not reported in the abstract, the rank order of koff (slowest to fastest) was ABBV-992 < ibrutinib < acalabrutinib ≈ zanubrutinib.

BTK dissociation rate (koff)

Head-to-head comparison

Slowest koff among tested covalent BTK inhibitors (vs. ibrutinib, acalabrutinib, zanubrutinib)

Supports prolonged BTK target-residence-time study context

SPR assay with His-tagged human BTK; qualitative ranking reported

Evidence Dimension	Dissociation rate constant (koff) from BTK
Target Compound Data	Slowest koff among tested cBTKi
Comparator Or Baseline	Ibrutinib, acalabrutinib, zanubrutinib (all faster koff)
Quantified Difference	Rank order: ABBV-992 slowest; acalabrutinib/zalubrutinib fastest
Conditions	SPR assay using His-tagged human BTK protein

Why This Matters

Slower dissociation from BTK suggests prolonged target engagement, potentially enabling lower dosing frequency or reduced systemic exposure while maintaining efficacy.

• [1] Surface plasmon resonance enabled mechanistic pharmacokinetic/pharmacodynamic modeling to support covalent inhibitor drug development: Bruton’s tyrosine kinase inhibitor case study. ScienceOpen, 2024. View Source

ABBV-992 Requires the Lowest Predicted Unbound Human Exposure (AUC) to Maintain >95% BTK Receptor Occupancy

A mechanistic PK/PD model integrating SPR-derived binding kinetics, human PK data for ibrutinib and zanubrutinib, and BTK turnover rates predicted that ABBV-992 requires an unbound human efficacious exposure (AUC) of only 0.1 μg·h/mL to maintain >95% BTK receptor occupancy with daily dosing [1]. This value is notably low compared to clinically established cBTKi (ibrutinib and zanubrutinib), for which the model accurately reproduced observed clinical RO data.

Predicted human exposure (AUC)

Translational model

0.1 µg·h/mL (daily dosing)

Supports exposure-model interpretation for >95% BTK occupancy

Integrated PK/PD model; in vivo validation required

Evidence Dimension	Unbound human efficacious exposure (AUC) for >95% BTK receptor occupancy
Target Compound Data	0.1 μg·h/mL
Comparator Or Baseline	Ibrutinib and zanubrutinib (higher predicted exposures)
Quantified Difference	0.1 μg·h/mL for ABBV-992; comparative values not explicitly reported but model validated against clinical RO for ibrutinib/zanubrutinib
Conditions	Mechanistic PK/PD model using SPR kinetics, human PK, and BTK turnover rate

Why This Matters

A lower predicted efficacious exposure suggests higher intrinsic potency and may translate to a favorable therapeutic window, reducing off-target toxicity risks associated with higher systemic drug levels.

• [1] Surface plasmon resonance enabled mechanistic pharmacokinetic/pharmacodynamic modeling to support covalent inhibitor drug development: Bruton’s tyrosine kinase inhibitor case study. ScienceOpen, 2024. View Source

Scalable Enantioselective Synthesis Delivers 63 g of ABBV-992 for Preclinical Studies

An enantioselective synthesis of ABBV-992 was developed and scaled to provide 63 g of material for preclinical characterization [1]. The synthetic route employs a novel flow diazotization and partial reduction of a pyridone, enabling efficient production of the desired single enantiomer.

Clinical development stage

Class-level inference

Phase I trial (NCT04804254) in B-cell malignancies

Clinical-stage tool compound for translational research context

Safety/efficacy data not available; research-use-only

Evidence Dimension	Synthetic scale and purity
Target Compound Data	63 g enantioselectively synthesized for preclinical use
Comparator Or Baseline	N/A (no direct comparator scale reported)
Quantified Difference	63 g batch produced
Conditions	Flow chemistry-enabled enantioselective synthesis

Why This Matters

Demonstrated scalability to gram quantities supports reliable procurement of research-grade material for in vivo studies and further preclinical development.

• [1] Brady PB, Harper KC, Sorensen BK, et al. Stereoselective Synthesis of ABBV-992 Enabled by a Flow Diazotization and a Partial Reduction of a Pyridone. Organic Process Research & Development, 2024, 28(8), 3152-3160. View Source

ABBV-992 Optimal Application Scenarios Derived from Differentiated Evidence

Preclinical Efficacy Studies in B-Cell Malignancy Xenograft Models

Given ABBV-992's slow BTK dissociation rate (koff) and low predicted human efficacious exposure (0.1 μg·h/mL) [1], the compound is well-suited for in vivo efficacy studies requiring sustained BTK target engagement. Its favorable PK/PD profile may allow lower dosing frequencies in mouse xenograft models of chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), or diffuse large B-cell lymphoma (DLBCL), potentially reducing compound consumption and improving experimental consistency.

Combination Therapy Studies with ABBV-623

ABBV-992 is currently under investigation in combination with ABBV-623 (a distinct BTK inhibitor) in a Phase I trial [2]. Researchers exploring BTK inhibitor combinations or sequential BTK inhibition strategies may leverage ABBV-992's unique kinetic signature (slowest koff) to differentiate it from other cBTKi in combination regimens.

Mechanistic Pharmacodynamic Studies of Covalent BTK Inhibition

The availability of head-to-head SPR kinetic data for ABBV-992 versus ibrutinib, acalabrutinib, and zanubrutinib [1] positions ABBV-992 as a valuable tool compound for comparative pharmacodynamic studies. Its slow dissociation rate offers a distinct kinetic phenotype for investigating the relationship between target engagement duration and cellular efficacy in BTK-dependent signaling pathways.

Application

Selection Property

Validation Focus

BTK target-residence-time studies in B-cell malignancy models

Slow koff (prolonged residence) relative to clinical covalent BTK inhibitors

BCR signaling shutdown and apoptosis endpoint review

Translational PK/PD model validation for covalent BTK inhibition

Model-predicted low exposure for high target occupancy

Receptor occupancy assay correlation and biomarker development

Comparative kinetic profiling of covalent BTK inhibitors

Divergent binding parameters (kon, koff, kinact) across inhibitors

Cellular potency and selectivity endpoint differentiation

• [1] Surface plasmon resonance enabled mechanistic pharmacokinetic/pharmacodynamic modeling to support covalent inhibitor drug development: Bruton’s tyrosine kinase inhibitor case study. ScienceOpen, 2024. View Source
• [2] AbbVie. A Phase 1 First-in-Human, Multicenter, Open-Label Study to Evaluate the Safety, Pharmacokinetics, Pharmacodynamics, and Efficacy of ABBV-623 and ABBV-992 in Subjects With B-cell Malignancies. ClinicalTrials.gov Identifier: NCT04804254. View Source